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Compound of Interest

Compound Name: Purpactin A

Cat. No.: B1200723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acyl-CoA:cholesterol acyltransferase (ACAT) is a crucial intracellular enzyme that catalyzes the

formation of cholesteryl esters from cholesterol and long-chain fatty acyl-CoA. This process is

central to cellular cholesterol homeostasis, and its dysregulation is implicated in various

diseases, including atherosclerosis, Alzheimer's disease, and certain cancers. Consequently,

ACAT has emerged as a significant therapeutic target for drug discovery. Purpactin A, a

natural product isolated from Penicillium purpurogenum, has been identified as an inhibitor of

ACAT activity. These application notes provide a detailed protocol for assaying the inhibitory

effect of Purpactin A on ACAT activity, intended for researchers and professionals in drug

development.

Data Presentation
The inhibitory activity of Purpactin A and its derivatives on ACAT is typically quantified by their

half-maximal inhibitory concentration (IC50) values. The following table summarizes the

reported IC50 values for Purpactins A, B, and C against ACAT from rat liver microsomes.
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Compound IC50 (µM)[1] Source of ACAT[1]

Purpactin A ~121-126 Rat Liver Microsomes

Purpactin B ~121-126 Rat Liver Microsomes

Purpactin C ~121-126 Rat Liver Microsomes

Signaling Pathway
ACAT plays a pivotal role in cellular cholesterol metabolism by converting free cholesterol into

a storable form, cholesteryl esters. This prevents the cytotoxic effects of excess free

cholesterol. Purpactin A exerts its effect by directly inhibiting the enzymatic activity of ACAT.

The precise mechanism of inhibition (e.g., competitive, non-competitive) by Purpactin A has

not been fully elucidated but it is understood to interact with the enzyme to reduce its catalytic

efficiency.
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Preparation

Assay Execution

Analysis

Prepare Rat Liver Microsomes

Prepare Substrate ([14C]Oleoyl-CoA) and Inhibitor (Purpactin A) Solutions

Set up Control and Test Reactions

Pre-incubate Microsomes with Purpactin A

Initiate Reaction with [14C]Oleoyl-CoA

Incubate at 37°C

Terminate Reaction and Extract Lipids

Separate Lipids by TLC

Quantify Radiolabeled Cholesteryl Oleate (Scintillation Counting)

Calculate % Inhibition

Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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